ethyl 4-amino-2-[(3-nitrobenzyl)thio]-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 4-amino-2-[(3-nitrophenyl)methylsulfanyl]pyrimidine-5-carboxylate
• InChI: InChI=1S/C14H14N4O4S/c1-2-22-13(19)11-7-16-14(17-12(11)15)23-8-9-4-3-5-10(6-9)18(20)21/h3-7H,2,8H2,1H3,(H2,15,16,17)
• InChI Key: SIVSCHNCYOFLLS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1N)SCC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C14H14N4O4S
• Molecular Weight: 334.35 g/mol

Description

Ethyl 4-amino-2-[(3-nitrobenzyl)thio]-5-pyrimidinecarboxylate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a member of the pyrimidine family and has a unique chemical structure that makes it an attractive target for researchers.

Mechanism of Action

The mechanism of action of ethyl 4-amino-2-[(3-nitrobenzyl)thio]-5-pyrimidinecarboxylate is not fully understood. However, studies have suggested that this compound may exert its anti-cancer effects by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Ethyl 4-amino-2-[(3-nitrobenzyl)thio]-5-pyrimidinecarboxylate has been shown to have a range of biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of cancer cells, reduce inflammation, and improve immune function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-amino-2-[(3-nitrobenzyl)thio]-5-pyrimidinecarboxylate in lab experiments is its potent anti-cancer properties. This compound has been shown to be effective against a range of different types of cancer cells, making it a promising candidate for further research. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that high concentrations of this compound can be toxic to normal cells, which may limit its use in certain applications.

Future Directions

There are several future directions for research on ethyl 4-amino-2-[(3-nitrobenzyl)thio]-5-pyrimidinecarboxylate. One area of research is the development of new and more efficient synthesis methods for this compound. Another area of research is the identification of the specific enzymes that this compound targets in cancer cells, which could lead to the development of more targeted anti-cancer therapies. Additionally, studies could be conducted to investigate the potential applications of this compound in other fields, such as immunology and inflammation research.

Synthesis Methods

The synthesis of ethyl 4-amino-2-[(3-nitrobenzyl)thio]-5-pyrimidinecarboxylate can be achieved through a multi-step process that involves the reaction of various chemical reagents. The initial step involves the reaction of 3-nitrobenzyl chloride with thiourea to form 3-nitrobenzylthiourea. The second step involves the reaction of ethyl cyanoacetate with 3-nitrobenzylthiourea to form ethyl 2-(3-nitrobenzylthio)-4-oxo-5-pyrimidinecarboxylate. The final step involves the reduction of the nitro group to an amino group using hydrogen gas and a palladium catalyst to form ethyl 4-amino-2-[(3-nitrobenzyl)thio]-5-pyrimidinecarboxylate.

Scientific Research Applications

Ethyl 4-amino-2-[(3-nitrobenzyl)thio]-5-pyrimidinecarboxylate has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of cancer cells.